Cas no 1805076-34-9 (3-Amino-4,5-dinitropyridine)

• Product Name: 3-Amino-4,5-dinitropyridine
• CAS No: 1805076-34-9
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4803451
• Update Time: 2025-06-12

3-Amino-4,5-dinitropyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-dinitropyridin-3-amine
• 3-Amino-4,5-dinitropyridine

• Inchi： 1S/C5H4N4O4/c6-3-1-7-2-4(8(10)11)5(3)9(12)13/h1-2H,6H2
• InChI Key： JBSBJGSFYPLXBB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CN=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.4
• Topological Polar Surface Area: 131

Additional information on 3-Amino-4,5-dinitropyridine

Research Brief on 3-Amino-4,5-dinitropyridine (CAS: 1805076-34-9): Recent Advances and Applications

3-Amino-4,5-dinitropyridine (CAS: 1805076-34-9) is a nitro-substituted pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its utility as a precursor in the synthesis of high-energy materials, as well as its role in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in the biomedical and materials science fields.

One of the most notable advancements in the study of 3-Amino-4,5-dinitropyridine is its application in the synthesis of energetic materials. A 2023 study published in the Journal of Energetic Materials demonstrated that this compound serves as a key intermediate in the production of insensitive munitions, owing to its high thermal stability and low sensitivity to mechanical stimuli. The study highlighted a novel synthetic route that improves yield and purity, making it a viable candidate for large-scale production. Additionally, computational modeling has provided insights into the compound's detonation properties, further solidifying its potential in defense applications.

In the pharmaceutical domain, 3-Amino-4,5-dinitropyridine has shown promise as a scaffold for drug discovery. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes implicated in cancer progression. The study employed structure-activity relationship (SAR) analysis to identify key functional groups that enhance binding affinity and selectivity. These findings open new avenues for the development of targeted therapies, particularly for resistant forms of cancer.

Another area of interest is the compound's role in agrochemical research. A recent report in Pest Management Science detailed the use of 3-Amino-4,5-dinitropyridine derivatives as potential herbicides. The study found that these derivatives disrupt essential metabolic pathways in weeds, offering a new mechanism of action to combat herbicide resistance. Field trials are currently underway to evaluate their efficacy and environmental impact, with preliminary results indicating favorable outcomes.

Despite these promising developments, challenges remain in the practical application of 3-Amino-4,5-dinitropyridine. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. Future research should focus on optimizing synthetic methodologies, exploring additional biomedical applications, and conducting comprehensive toxicity studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this versatile compound.

In conclusion, 3-Amino-4,5-dinitropyridine (CAS: 1805076-34-9) represents a multifaceted compound with significant implications across multiple disciplines. Its applications in energetic materials, pharmaceuticals, and agrochemicals underscore its versatility and potential for innovation. Continued research and development efforts will be essential to translate these findings into practical solutions that address global challenges in defense, healthcare, and agriculture.